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For Immediate Release

Shanghai, China – December 3, 2025 – A comprehensive review of available scientific

literature and public databases reveals that Filricianine, also identified as sonzivotide

filricianine, is a newly recognized diagnostic imaging agent. Despite its identification, detailed

public information regarding its specific research applications, mechanism of action, and

associated experimental data remains scarce, precluding the creation of an in-depth technical

guide at this time.

Filricianine has been cataloged with the Chemical Abstracts Service (CAS) number 2140857-

94-7. Its molecular formula is C45H52N2O12S3, and it has a molecular weight of

approximately 909.1 g/mol . The compound is referenced in the World Health Organization's

"Drug Information, Vol. 38, No. 2, 2024," indicating its recent formal recognition within the

pharmaceutical landscape.

Currently, Filricianine is broadly classified as a diagnostic imaging agent. This classification

suggests its potential utility in various medical imaging modalities to visualize biological

processes or structures within the body. However, specific details regarding its target, the type

of imaging it is used for (e.g., PET, SPECT, MRI), and the diseases or conditions it is intended

to diagnose are not yet publicly available.

The absence of detailed research papers, clinical trial data, or comprehensive pharmacological

profiles in the public domain prevents a thorough analysis of its potential research applications.

Consequently, the creation of structured data tables summarizing quantitative information,
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detailed experimental protocols, and visualizations of signaling pathways or experimental

workflows is not feasible.

For researchers, scientists, and drug development professionals interested in Filricianine, the

current landscape suggests that information may be proprietary, in the early stages of

development, or not yet published. Professionals in the field are encouraged to monitor

scientific publications and patent databases for future disclosures of information related to

sonzivotide filricianine.

As a novel agent, the potential for Filricianine in advancing diagnostic imaging is of

considerable interest. Future research will be critical in elucidating its specific applications and

mechanism of action, which will, in turn, enable the development of comprehensive technical

documentation for the scientific community. At present, the available information is insufficient

to provide the in-depth technical guide as requested. Further updates will be provided as more

research and data on Filricianine become publicly accessible.

To cite this document: BenchChem. [Unraveling Filricianine: An In-depth Technical Guide on
a Novel Diagnostic Imaging Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559892#potential-research-applications-of-
filricianine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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